Cas no 1333568-84-5 (2-[2,3-Dihydro-1H-inden-1-yl(prop-2-ynyl)amino]-N-(2,5-dimethoxyphenyl)acetamide)

• Product Name: 2-[2,3-Dihydro-1H-inden-1-yl(prop-2-ynyl)amino]-N-(2,5-dimethoxyphenyl)acetamide
• CAS No: 1333568-84-5
• MF: C₂₂H₂₄N₂O₃
• MW: 364.437565803528
• CID: 6451779
• PubChem ID: 53532735
• Update Time: 2025-06-08

2-[2,3-Dihydro-1H-inden-1-yl(prop-2-ynyl)amino]-N-(2,5-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26623498
• 1333568-84-5
• Z648513408
• AKOS008135344
• 2-[2,3-Dihydro-1H-inden-1-yl(prop-2-ynyl)amino]-N-(2,5-dimethoxyphenyl)acetamide
• 2-[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]-N-(2,5-dimethoxyphenyl)acetamide

• Inchi： 1S/C22H24N2O3/c1-4-13-24(20-11-9-16-7-5-6-8-18(16)20)15-22(25)23-19-14-17(26-2)10-12-21(19)27-3/h1,5-8,10,12,14,20H,9,11,13,15H2,2-3H3,(H,23,25)
• InChI Key： ZSGVGXCMHSPBBX-UHFFFAOYSA-N
• SMILES： O=C(CN(CC#C)C1C2C=CC=CC=2CC1)NC1C=C(C=CC=1OC)OC

Computed Properties

• Exact Mass: 364.17869263g/mol
• Monoisotopic Mass: 364.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.8Ų

Additional information on 2-[2,3-Dihydro-1H-inden-1-yl(prop-2-ynyl)amino]-N-(2,5-dimethoxyphenyl)acetamide

Research Briefing on 1333568-84-5 and 2-[2,3-Dihydro-1H-inden-1-yl(prop-2-ynyl)amino]-N-(2,5-dimethoxyphenyl)acetamide in Chemical Biomedicine

The compound 1333568-84-5, also known as 2-[2,3-Dihydro-1H-inden-1-yl(prop-2-ynyl)amino]-N-(2,5-dimethoxyphenyl)acetamide, has recently garnered significant attention in the field of chemical biomedicine. This molecule, characterized by its unique structural features, has been the subject of several studies exploring its potential therapeutic applications. The presence of the indenyl and dimethoxyphenyl moieties suggests possible interactions with various biological targets, making it a promising candidate for drug development.

Recent studies have focused on elucidating the pharmacological properties of 1333568-84-5. Preliminary findings indicate that this compound exhibits notable activity in modulating specific neurotransmitter systems, particularly those involving serotonin and dopamine receptors. The prop-2-ynylamino group is hypothesized to play a critical role in its binding affinity, while the dimethoxyphenyl moiety may contribute to its metabolic stability and bioavailability. These insights have spurred further investigations into its potential as a treatment for neurological and psychiatric disorders.

In vitro and in vivo studies have demonstrated that 1333568-84-5 possesses a favorable pharmacokinetic profile. Research conducted on animal models has shown that the compound achieves adequate plasma concentrations and demonstrates good blood-brain barrier penetration. Additionally, its metabolic pathways have been partially characterized, revealing minimal hepatotoxicity and a relatively long half-life, which could translate to less frequent dosing in clinical settings.

The synthesis of 1333568-84-5 has also been optimized in recent years, with several research groups reporting improved yields and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance the efficiency of the production process. These advancements are critical for scaling up production to meet the demands of preclinical and clinical trials.

Despite these promising developments, challenges remain. The exact mechanism of action of 1333568-84-5 is not yet fully understood, and further studies are needed to identify its primary biological targets. Additionally, potential off-target effects and long-term safety profiles require thorough evaluation. Ongoing research aims to address these gaps, with several collaborative efforts between academic institutions and pharmaceutical companies underway.

In conclusion, 1333568-84-5 represents a compelling area of research in chemical biomedicine. Its unique structural attributes and preliminary pharmacological data suggest significant therapeutic potential. However, comprehensive studies are essential to fully unlock its clinical applicability. The continued exploration of this compound could pave the way for novel treatments in neurology and psychiatry, addressing unmet medical needs in these fields.